Cas no 55484-34-9 (1-[5-(Pyridin-3-yl)furan-2-yl]ethan-1-one)

• Product Name: 1-[5-(Pyridin-3-yl)furan-2-yl]ethan-1-one
• CAS No: 55484-34-9
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• CID: 6191579
• PubChem ID: 12215258
• Update Time: 2025-10-30

1-[5-(Pyridin-3-yl)furan-2-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 55484-34-9
• 1-[5-(Pyridin-3-yl)furan-2-yl]ethan-1-one
• EN300-745871

• Inchi： 1S/C11H9NO2/c1-8(13)10-4-5-11(14-10)9-3-2-6-12-7-9/h2-7H,1H3
• InChI Key： YAFJWBYNGZUKJI-UHFFFAOYSA-N
• SMILES： O1C(C(C)=O)=CC=C1C1C=NC=CC=1

Computed Properties

• Exact Mass: 187.063328530g/mol
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-[5-(Pyridin-3-yl)furan-2-yl]ethan-1-one

Comprehensive Overview of 1-[5-(Pyridin-3-yl)furan-2-yl]ethan-1-one (CAS No. 55484-34-9)

1-[5-(Pyridin-3-yl)furan-2-yl]ethan-1-one, with the CAS number 55484-34-9, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound, characterized by its unique pyridine-furan hybrid structure, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular framework combines a pyridine ring and a furan ring, linked through a ketone functional group, making it a valuable building block for researchers.

The growing interest in heterocyclic compounds like 1-[5-(Pyridin-3-yl)furan-2-yl]ethan-1-one is driven by their widespread applications in pharmaceuticals and agrochemicals. Recent studies highlight its potential as a precursor for drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. Researchers are also exploring its role in material science, where its conjugated system could contribute to the development of organic semiconductors and light-emitting diodes (OLEDs).

One of the most frequently asked questions about CAS No. 55484-34-9 is its synthetic route. The compound is typically synthesized via cross-coupling reactions, such as the Suzuki-Miyaura coupling, which efficiently links the pyridine and furan moieties. Another common query revolves around its solubility and stability, which are critical for its handling in laboratory settings. The compound exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, but is less soluble in water.

In the context of green chemistry, there is increasing demand for sustainable synthesis methods for compounds like 1-[5-(Pyridin-3-yl)furan-2-yl]ethan-1-one. Researchers are investigating catalyst-free reactions and microwave-assisted synthesis to reduce environmental impact. This aligns with the broader trend of optimizing atom economy and minimizing waste in chemical production.

The spectroscopic properties of 55484-34-9 are another area of interest. Its UV-Vis absorption spectrum and NMR data are well-documented, aiding in its identification and purity assessment. These properties are crucial for quality control in industrial and academic research. Additionally, the compound's thermal stability makes it suitable for high-temperature applications, such as in polymer chemistry.

From a commercial perspective, 1-[5-(Pyridin-3-yl)furan-2-yl]ethan-1-one is available through several chemical suppliers, but its price and purity vary significantly. Buyers often search for high-purity grades (≥98%) for research purposes. The compound's safety data sheet (SDS) is also a frequently requested document, emphasizing the importance of proper handling and storage.

In summary, 1-[5-(Pyridin-3-yl)furan-2-yl]ethan-1-one (CAS No. 55484-34-9) is a multifaceted compound with promising applications across multiple scientific disciplines. Its unique structure, combined with its synthetic versatility, positions it as a key player in the advancement of organic synthesis and functional materials. As research continues, this compound is likely to play an even greater role in addressing contemporary challenges in chemistry and beyond.